tert-butyl 3-(Trifluoromethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate

Specification

• CAS No.: 693826-97-0
• Molecular Formula: C10H14F3NO2
• Molecular Weight: 237.22 g/mol
• IUPAC Name: tert-butyl 3-(trifluoromethyl)-2,5-dihydropyrrole-1-carboxylate
• Standard InChI: InChI=1S/C10H14F3NO2/c1-9(2,3)16-8(15)14-5-4-7(6-14)10(11,12)13/h4H,5-6H2,1-3H3
• Standard InChI Key: VYTGKLCSSXKVTE-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CC=C(C1)C(F)(F)F
• Canonical SMILES: CC(C)(C)OC(=O)N1CC=C(C1)C(F)(F)F

Introduction

tert-Butyl 3-(Trifluoromethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate is a synthetic organic compound that belongs to the pyrrole family. It is characterized by its molecular formula $C_{10}H_{14}F_{3}NO_{2}$ and CAS number 693826-97-0. This compound is often used in organic synthesis due to its versatility and reactivity.

Synthesis

The synthesis of tert-Butyl 3-(Trifluoromethyl)-2,5-dihydro-1H-pyrrole-1-carboxylate typically involves the introduction of a trifluoromethyl group into a pyrrole ring, followed by protection with a tert-butyl carboxylate group. This process can be achieved through various methods, including nucleophilic substitution reactions.

Applications

• Organic Synthesis: It is used as an intermediate in the synthesis of more complex molecules, particularly those containing fluorinated groups.

• Pharmaceutical Research: The compound's unique properties make it a candidate for the development of pharmaceuticals, especially those requiring fluorinated moieties.

Hazards

• Flammability: The compound is considered a combustible liquid.

• Skin and Eye Irritation: May cause irritation to skin and serious eye irritation.

• Respiratory Irritation: May cause respiratory tract irritation.

Handling Precautions

• Protective Equipment: Use protective gloves, safety glasses, and a face mask when handling.

• Storage Conditions: Store in a cool, dry place away from ignition sources.

Chemical Identifiers

Identifier	Value
CAS Number	693826-97-0
Molecular Formula	$C_{10}H_{14}F_{3}NO_{2}$
Molecular Weight	243.22 g/mol
Purity	Typically >95%

Safety Information

Hazard	Classification
Flammability	Combustible liquid
Skin Irritation	Causes skin irritation
Eye Irritation	Causes serious eye irritation
Respiratory Irritation	May cause respiratory irritation